Cas no 1132943-99-7 (5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 1132943-99-7
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD25542154
• CID: 4936460
• PubChem ID: 57419487
• Update Time: 2025-11-02

5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-1-METHYL-2,3-DIHYDRO-1H-INDENE-1-CARBOXYLIC ACID
• (rac)-5-bromo-1-methylindan-1-carboxylic acid
• (rac)-5-Bromo-1-methyl-indan-1-carboxylic acid
• 5-bromo-1-methyl-2,3-dihydroindene-1-carboxylic acid
• 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid

• MDL： MFCD25542154
• Inchi： 1S/C11H11BrO2/c1-11(10(13)14)5-4-7-6-8(12)2-3-9(7)11/h2-3,6H,4-5H2,1H3,(H,13,14)
• InChI Key： FLXIAXQFMMYITE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC2(C(=O)O)C

Computed Properties

• Exact Mass: 253.994
• Monoisotopic Mass: 253.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid

5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 1132943-99-7): A Versatile Building Block in Modern Organic Synthesis

In the ever-evolving landscape of organic chemistry, 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 1132943-99-7) has emerged as a crucial intermediate for pharmaceutical and materials science applications. This brominated indene derivative combines unique structural features with reactive functional groups, making it particularly valuable for drug discovery and materials innovation.

The molecular structure of 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid features a fused bicyclic system with strategic substitution patterns that enable diverse chemical transformations. The presence of both a bromo substituent and carboxylic acid functionality on the indene scaffold allows for selective modifications at multiple positions, a property highly sought after in medicinal chemistry and catalyst design.

Recent trends in green chemistry have highlighted the importance of efficient synthetic intermediates like 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid. Researchers are particularly interested in its potential for creating sustainable pharmaceuticals through atom-economical reactions. The compound's balanced reactivity profile makes it suitable for various cross-coupling reactions, a hot topic in contemporary organic synthesis.

In pharmaceutical applications, this compound serves as a key precursor for developing central nervous system (CNS) drugs. The indene core structure is known to interact favorably with various biological targets, while the bromo group offers an excellent handle for further functionalization. Many researchers are exploring its use in creating novel neurological disorder treatments, responding to growing global health concerns about brain-related conditions.

The materials science community has also taken notice of 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 1132943-99-7). Its rigid yet functionalized structure makes it an attractive building block for organic electronic materials, particularly in the development of OLED components and conductive polymers. As the demand for flexible electronics grows, such specialized intermediates are becoming increasingly valuable.

From a synthetic chemistry perspective, the compound offers several advantages. The methyl group at position 1 provides steric control in reactions, while the carboxylic acid allows for easy conversion to various derivatives. These features have made it popular in combinatorial chemistry approaches, where rapid generation of molecular diversity is essential.

Quality control of 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid typically involves advanced analytical techniques. HPLC purity assessments generally show values exceeding 98%, with characterization by 1H NMR, 13C NMR, and mass spectrometry confirming the molecular structure. These rigorous quality standards ensure reliable performance in sensitive applications.

The commercial availability of this compound has improved significantly in recent years, reflecting its growing importance in research. Suppliers now offer 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Proper storage under inert atmosphere at low temperatures maintains its stability over extended periods.

Looking forward, the applications of 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid are expected to expand further. Current research explores its potential in metal-organic frameworks (MOFs) and as a ligand in asymmetric catalysis. The compound's versatility positions it well to address emerging challenges in both healthcare and advanced materials sectors.

For synthetic chemists working on structure-activity relationships, this brominated indene derivative offers an excellent balance of reactivity and stability. Its use in creating bioactive molecules continues to grow, particularly in academic and industrial settings focused on innovative drug development. The compound's unique features make it a valuable tool for addressing complex synthetic challenges.

Environmental considerations are also shaping how researchers utilize 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid. Recent developments in catalytic bromination methods have improved the sustainability of its production, aligning with the pharmaceutical industry's push toward greener processes. These advancements help maintain the compound's relevance in an increasingly eco-conscious research landscape.

In conclusion, 5-Bromo-1-methyl-2,3-dihydro-1H-indene-1-carboxylic acid (CAS 1132943-99-7) represents a multifaceted chemical building block with significant potential across multiple disciplines. Its combination of structural features and chemical reactivity continues to inspire innovative applications in both life sciences and materials chemistry, ensuring its place as a valuable tool for scientific advancement.